Cas no 2411227-34-2 (2-chloro-N-{5-(oxolan-3-yl)-4H-1,2,4-triazol-3-ylmethyl}acetamide)

• Product Name: 2-chloro-N-{5-(oxolan-3-yl)-4H-1,2,4-triazol-3-ylmethyl}acetamide
• CAS No: 2411227-34-2
• MF: C₉H₁₃ClN₄O₂
• MW: 244.67812037468
• CID: 5355351
• PubChem ID: 146094655
• Update Time: 2025-06-13

2-chloro-N-{5-(oxolan-3-yl)-4H-1,2,4-triazol-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[[3-(oxolan-3-yl)-1H-1,2,4-triazol-5-yl]methyl]acetamide
• Z3766269939
• 2-chloro-N-{[5-(oxolan-3-yl)-4H-1,2,4-triazol-3-yl]methyl}acetamide
• 2-chloro-N-{5-(oxolan-3-yl)-4H-1,2,4-triazol-3-ylmethyl}acetamide

• Inchi： 1S/C9H13ClN4O2/c10-3-8(15)11-4-7-12-9(14-13-7)6-1-2-16-5-6/h6H,1-5H2,(H,11,15)(H,12,13,14)
• InChI Key： ZLARKBBDANTBNG-UHFFFAOYSA-N
• SMILES： ClCC(NCC1NN=C(C2COCC2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• XLogP3: -0.2
• Topological Polar Surface Area: 79.9

Additional information on 2-chloro-N-{5-(oxolan-3-yl)-4H-1,2,4-triazol-3-ylmethyl}acetamide

Professional Introduction to Compound with CAS No. 2411227-34-2 and Product Name: 2-chloro-N-{5-(oxolan-3-yl)-4H-1,2,4-triazol-3-ylmethyl}acetamide

The compound with the CAS number 2411227-34-2 and the product name 2-chloro-N-{5-(oxolan-3-yl)-4H-1,2,4-triazol-3-ylmethyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural complexity of this molecule, featuring both a chloro-substituted acetamide moiety and a triazolylmethyl group linked to an oxolan ring, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

Recent research in the area of heterocyclic compounds has highlighted the importance of 1,2,4-triazole derivatives in medicinal chemistry. These compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 4H-1,2,4-triazol-3-ylmethyl group in the title compound not only enhances its structural diversity but also opens up possibilities for unique pharmacological interactions. This moiety can potentially engage with various biological receptors or enzymes, thereby modulating cellular processes.

The oxolan ring, another key structural feature of this compound, is a five-membered heterocycle containing an oxygen atom. Oxolan derivatives are commonly found in natural products and have been shown to exhibit a range of biological activities. In particular, the 5-(oxolan-3-yl) substituent in this molecule could contribute to its binding affinity by forming hydrogen bonds or other non-covalent interactions with biological targets. This feature is particularly intriguing given the growing interest in designing molecules that can interact with biological systems through multiple binding modes.

The acetamide moiety at the nitrogen position is another critical component of this compound. Acetamides are widely used in pharmaceuticals due to their ability to enhance solubility and metabolic stability. In this context, the chloro-N-{...}acetamide structure suggests that this compound may exhibit improved pharmacokinetic properties compared to related molecules lacking such functional groups. The chlorine atom can also serve as a handle for further chemical modifications, allowing for the development of analogues with tailored biological activities.

Current research trends in drug discovery emphasize the importance of targeting multiple pathways simultaneously to achieve better therapeutic outcomes. The complex architecture of 2-chloro-N-{5-(oxolan-3-yl)-4H-1,2,4-triazol-3-ylmethyl}acetamide makes it a candidate for such multi-target inhibition strategies. For instance, the triazolylmethyl group could interact with an enzyme target while the oxolan ring engages with another site on the same protein or a different one entirely. This dual interaction potential could lead to synergistic effects that enhance therapeutic efficacy.

In addition to its structural complexity, this compound also exhibits interesting chemical properties that make it suitable for further synthetic exploration. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to modify specific parts of the molecule while retaining its core pharmacophore. Such flexibility is crucial for optimizing drug candidates during preclinical development.

Recent advances in computational chemistry have also facilitated the study of molecules like 2-chloro-N-{5-(oxolan-3-yl)-4H-1,2,4-triazol-3-ylmethyl}acetamide. Molecular modeling techniques can be used to predict how this compound might interact with biological targets at an atomic level. These predictions can guide experimental efforts by identifying key residues or binding pockets that should be targeted for optimization. By combining experimental data with computational insights, researchers can accelerate the discovery process significantly.

The synthesis of this compound represents another milestone in synthetic organic chemistry. The multi-step synthesis required to construct such a complex molecule showcases the ingenuity and precision required in modern drug development. Each step must be carefully designed to ensure high yields and purity while minimizing side reactions that could compromise the final product's quality.

As our understanding of biological systems continues to grow, so does our ability to design molecules that interact selectively with specific targets. The unique combination of structural features in 2411227-34-2 makes it an exciting prospect for future research endeavors aimed at developing novel therapeutics across various disease areas.